(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid

• IUPAC Name: [4-(4-fluoro-2-nitrophenoxy)phenyl]boronic acid
• InChI: InChI=1S/C12H9BFNO5/c14-9-3-6-12(11(7-9)15(18)19)20-10-4-1-8(2-5-10)13(16)17/h1-7,16-17H
• InChI Key: SAOPFWUHFIYTSV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)OC2=C(C=C(C=C2)F)[N+](=O)[O-])(O)O
• Molecular Formula: C12H9BFNO5
• DSSTOX Substance ID: DTXSID70672915
• Molecular Weight: 277.01 g/mol
• CAS RN: 957062-59-8

Description

“(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid”, also known as FNB or F-NBP, is an organic compound that belongs to the class of boronic acids. It has a molecular formula of C12H9BFNO5 and a molecular weight of 277.02 g/mol. The compound is a white crystalline powder.

Molecular Structure Analysis

The InChI code for “(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid” is 1S/C12H9BFNO5/c14-9-3-6-12(11(7-9)15(18)19)20-10-4-1-8(2-5-10)13(16)17/h1-7,16-17H. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

“(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid” is a white crystalline powder. It is sparingly soluble in water but soluble in organic solvents. The compound has a molecular weight of 277.02 g/mol.

Scientific Research Applications

Synthesis of Biologically Active Compounds

This compound can be used to synthesize novel biologically active terphenyls. Terphenyls are a class of aromatic compounds that have applications in various fields, including pharmaceuticals, where they may be used to create new drugs with potential therapeutic effects.

Sensing Applications

Boronic acids, including 4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid , have utility in various sensing applications due to their interactions with diols and strong Lewis bases such as fluoride or cyanide anions. These interactions can be exploited in both homogeneous assays and heterogeneous detection systems, making them valuable tools in chemical sensing and diagnostics.

Research in Proteomics

This compound is also a product for proteomics research. Proteomics is the large-scale study of proteins, which are vital parts of living organisms, with many functions. The compound’s role in this field could involve the study of protein interactions, function, or structure.

Safety and Hazards

The safety data sheet for a similar compound, phenylboronic acid, suggests that it is harmful if swallowed. It is recommended to avoid eating, drinking, or smoking when using this product, and to wash hands and face thoroughly after handling. If inhaled or ingested, or if it comes into contact with skin or eyes, medical attention should be sought.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to be involved in suzuki-miyaura cross-coupling reactions .

Mode of Action

The compound (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid is likely to participate in Suzuki-Miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound, such as our compound, with a halide or pseudo-halide, catalyzed by a palladium(0) complex .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction, in which (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid participates, is a key step in various biochemical synthetic pathways . The product of this reaction can be used to synthesize a wide range of biologically active compounds .

Result of Action

The products of the suzuki-miyaura cross-coupling reaction, in which this compound participates, can be used to synthesize a wide range of biologically active compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid. For instance, the compound is water-soluble, which means it may spread in water systems . This solubility can influence how the compound is distributed in the body and how it interacts with its targets.